Cas no 1600121-55-8 (2-methoxy-5-methylpyridine-3-sulfonyl chloride)

• Product Name: 2-methoxy-5-methylpyridine-3-sulfonyl chloride
• CAS No: 1600121-55-8
• MF: C₇H₈ClNO₃S
• MW: 221.661319732666
• MDL: MFCD30324307
• CID: 4607652
• PubChem ID: 116684870
• Update Time: 2025-06-29

2-methoxy-5-methylpyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-5-methylpyridine-3-sulfonyl chloride

• MDL： MFCD30324307
• Inchi： 1S/C7H8ClNO3S/c1-5-3-6(13(8,10)11)7(12-2)9-4-5/h3-4H,1-2H3
• InChI Key： MOEVKJDZRZEFCC-UHFFFAOYSA-N
• SMILES： C1(OC)=NC=C(C)C=C1S(Cl)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-methoxy-5-methylpyridine-3-sulfonyl chloride

Recent Advances in the Application of 2-Methoxy-5-methylpyridine-3-sulfonyl chloride (CAS: 1600121-55-8) in Chemical Biology and Pharmaceutical Research

2-Methoxy-5-methylpyridine-3-sulfonyl chloride (CAS: 1600121-55-8) is a sulfonyl chloride derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the construction of sulfonamide-based pharmacophores, which are prevalent in many therapeutic agents. Recent studies have explored its utility in targeted covalent inhibitor design, PROTAC (proteolysis-targeting chimera) development, and as a building block for novel chemical probes.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2-methoxy-5-methylpyridine-3-sulfonyl chloride in the development of selective kinase inhibitors. The researchers utilized this compound to introduce a sulfonamide moiety that significantly improved the binding affinity and selectivity of their lead compounds towards specific tyrosine kinases. The electron-donating methoxy group at the 2-position was found to modulate the electronic properties of the pyridine ring, enhancing the compound's reactivity while maintaining stability under physiological conditions.

In the field of chemical biology, a recent Nature Chemical Biology publication (2024) highlighted the application of this sulfonyl chloride derivative in activity-based protein profiling (ABPP). The compound was functionalized with various reporter tags and used to identify novel cysteine-reactive proteins in cancer cell lines. The 5-methyl group was shown to provide optimal steric properties for protein binding, while the sulfonyl chloride group enabled efficient covalent modification of target proteins.

From a synthetic chemistry perspective, advances in the preparation and handling of 2-methoxy-5-methylpyridine-3-sulfonyl chloride have been reported. A 2024 Organic Process Research & Development paper described an improved synthetic route that increases yield and purity while reducing hazardous byproducts. The authors emphasized the importance of controlled reaction conditions to prevent premature hydrolysis of the sulfonyl chloride group, which is particularly relevant given the compound's sensitivity to moisture.

Emerging applications in radiopharmaceutical development have also been reported. A recent study in the Journal of Nuclear Medicine (2024) utilized 2-methoxy-5-methylpyridine-3-sulfonyl chloride as a precursor for the synthesis of PET (positron emission tomography) tracers targeting specific enzymes in neurodegenerative diseases. The compound's ability to serve as a radiolabeling handle while maintaining favorable pharmacokinetic properties was particularly noted.

In conclusion, 2-methoxy-5-methylpyridine-3-sulfonyl chloride (CAS: 1600121-55-8) continues to demonstrate significant value in multiple areas of chemical biology and pharmaceutical research. Its unique structural features and reactivity profile make it particularly useful for the development of covalent inhibitors, chemical probes, and radiopharmaceuticals. Recent advances in its synthetic accessibility and application scope suggest that this compound will remain an important tool in drug discovery efforts targeting challenging biological targets.